1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)urea

• IUPAC Name: 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]urea
• InChI: InChI=1S/C26H33N5O5/c1-34-22-5-2-20(3-6-22)30-12-10-29(11-13-30)9-8-27-26(33)28-19-16-25(32)31(18-19)21-4-7-23-24(17-21)36-15-14-35-23/h2-7,17,19H,8-16,18H2,1H3,(H2,27,28,33)
• InChI Key: LOHIOEHGHAZPAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCNC(=O)NC3CC(=O)N(C3)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C26H33N5O5
• Molecular Weight: 495.6 g/mol
• CAS No.: 894041-64-6

Description

1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C26H33N5O5 and its molecular weight is 495.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds with related chemical structures have been synthesized and screened for their antimicrobial activities, indicating potential applications in developing new antimicrobial agents. For instance, novel triazole derivatives have been synthesized and some showed good or moderate activities against test microorganisms (Bektaş et al., 2007).

Antitumor and Antioxidant Activities

Certain benzothiophenes and pyridine derivatives have been synthesized and evaluated for their antitumor and antioxidant activities, suggesting potential in cancer treatment and as antioxidants (Bialy & Gouda, 2011).

Synthesis of Heterocyclic Compounds

The creation of new heterocyclic compounds derived from various chemical reactions indicates a broad range of scientific applications, including the development of new pharmaceuticals and materials with specific biochemical properties. These compounds often exhibit a range of biological activities, making them candidates for further pharmacological studies (Sañudo et al., 2006).

Inhibitor Synthesis for Medical Applications

Compounds with similar structures have been investigated for their roles as inhibitors in various biological processes, potentially leading to the development of new therapeutic agents for treating diseases such as stable angina and atrial fibrillation (Umehara et al., 2009).

Chemical Intermediates in Drug Synthesis

The synthesis and reactions of related compounds have been explored for their utility as intermediates in the production of drugs like anti-hypertensive agents, highlighting the importance of such chemical entities in the pharmaceutical industry (Ramesh et al., 2006).